Cas no 65647-48-5 (N-4-Hydroxyphenyl-N'-1,2,3-thiadiazol-5-ylurea)

• Product Name: N-4-Hydroxyphenyl-N'-1,2,3-thiadiazol-5-ylurea
• CAS No: 65647-48-5
• MF: C₉H₈N₄O₂S
• MW: 236.250419616699
• CID: 388965
• PubChem ID: 136241782
• Update Time: 2025-09-20

N-4-Hydroxyphenyl-N'-1,2,3-thiadiazol-5-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-hydroxyphenyl)-N'-1,2,3-thiadiazol-5-yl-
• 1-(2,3-dihydrothiadiazol-5-yl)-3-(4-oxocyclohexa-2,5-dien-1-ylidene)urea
• N-4-Hydroxyphenyl-N'-1,2,3-thiadiazol-5-ylurea
• AKOS028112536
• starbld0011944
• 1-(4-Hydroxyphenyl)-3-(1,2,3-thiadiazol-5-yl)urea
• 65647-48-5
• N-(2,3-Dihydro-1,2,3-thiadiazol-5-yl)-N'-(4-oxocyclohexa-2,5-dien-1-ylidene)urea
• DTXSID20793346

• Inchi： 1S/C9H8N4O2S/c14-7-3-1-6(2-4-7)11-9(15)12-8-5-10-13-16-8/h1-5,14H,(H2,11,12,15)
• InChI Key： BRISYSJIMKTDJG-UHFFFAOYSA-N
• SMILES： S1C(=CN=N1)NC(NC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 236.03679668g/mol
• Monoisotopic Mass: 236.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas